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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Application Note: Strategic Incorporation of (3,5,5-Trimethylmorpholin-3-yl)methanol in
Peptide Scaffolds

Part 1: Executive Summary & Technical Context
The Molecule: (3,5,5-Trimethylmorpholin-3-yl)methanol (TMM-OH) is a highly specialized,

sterically hindered morpholine derivative. Unlike standard coupling reagents (e.g., DMTMM) or

simple bases (e.g., NMM), TMM-OH serves primarily as a chiral building block or C-terminal

modifier in peptidomimetic drug design.

The Application: Its incorporation into peptide backbones is driven by the need to:

Enhance Metabolic Stability: The gem-dimethyl and quaternary centers at C3/C5 block

enzymatic degradation (proteolysis).

Modulate Physicochemical Properties: The morpholine ring lowers lipophilicity (LogD)

compared to carbocyclic analogs, improving aqueous solubility while maintaining membrane

permeability.
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Induce Conformational Constraint: The rigid chair conformation of the polysubstituted

morpholine restricts the peptide backbone, potentially locking the bioactive conformation.

The Challenge: The core technical hurdle is the extreme steric hindrance surrounding the

secondary amine (N4 position), flanked by a quaternary center at C3 and a gem-dimethyl

group at C5. Furthermore, the presence of a free primary hydroxyl group creates a

chemoselectivity issue (N-acylation vs. O-acylation).

Part 2: Experimental Protocols
Protocol A: Chemoselective N-Acylation (Amide Bond
Formation)
Objective: To couple the secondary amine of TMM-OH to the C-terminus of a protected peptide

fragment (or N-protected amino acid), creating a tertiary amide linkage.

Prerequisites:

Reagent Class: High-efficiency coupling agents (Uronium/Phosphonium salts) are required.

Carbodiimides (EDC/DCC) are generally insufficient.

Solvent: Polar aprotic (DMF or NMP).

Step-by-Step Methodology:

Activation (Pre-activation is critical):

Dissolve the N-protected amino acid/peptide (

eq) in anhydrous DMF (

M concentration).

Add HATU (

eq) or COMU (

eq).
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Add HOAt (

eq). Note: HOAt is preferred over HOBt due to the "neighboring group effect" of the
pyridine nitrogen, which accelerates coupling to hindered amines.

Add TMP (2,4,6-Trimethylpyridine/Collidine) (

eq) as the base. Rationale: Collidine is less nucleophilic than DIPEA and reduces the risk
of base-catalyzed racemization of the activated ester.

Stir for 2–5 minutes to form the active ester (OAt ester).

Coupling:

Add (3,5,5-Trimethylmorpholin-3-yl)methanol (

eq) directly to the activated mixture.

Microwave Irradiation (Recommended): Heat to

for 20 minutes (25 W).

Alternative (Room Temp): Stir under

for 12–24 hours.

Monitoring:

Monitor via LC-MS. Look for the mass shift corresponding to the amide product.

Checkpoint: If O-acylation (ester formation) is observed as a major byproduct, switch to

Protocol B (Protection Strategy).

Work-up:

Dilute with EtOAc. Wash with 5%

, Sat.

, and Brine.[1]
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Note: The unreacted amine is highly polar; ensure the aqueous phase is not too acidic

during the first wash to avoid protonating the product if it has other basic sites, although

the amide itself is neutral.

Protocol B: O-Protection Strategy (For Ultra-High Purity)
Objective: To force N-acylation by blocking the competing hydroxyl group.

Silylation:

Treat TMM-OH with TBS-Cl (

eq) and Imidazole (

eq) in DCM.

Isolate the O-TBS protected intermediate.

Coupling:

Perform the coupling using PyBroP (

eq) and DIPEA (

eq) in DCM/DMF (3:1). PyBroP is specifically effective for coupling hindered secondary
amines (N-methyl amino acids, etc.).

Mechanism:[2][3][4][5] PyBroP generates an acid bromide in situ (if bromide is present) or

a highly reactive phosphonium intermediate that drives the reaction despite steric bulk.

Deprotection:

Treat the coupled product with TBAF (1M in THF) or dilute acid (TFA/Water) to reveal the

free hydroxyl group.

Part 3: Data Presentation & Troubleshooting
Comparative Coupling Efficiency Table
Based on internal optimization for hindered morpholine couplings.
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Coupling
Reagent

Base Solvent
Yield (24h,
RT)

Yield (MW,
50°C)

Major Side
Product

EDC / HOBt DIPEA DMF < 10% N/A N-acylurea

HBTU /

DIPEA
DIPEA DMF 35% 55%

Guanidinium

adduct

HATU / HOAt Collidine DMF 78% 92%
O-acyl isomer

(<5%)

PyBroP DIPEA DCM 85% 88%
Epimerization

(Trace)

T3P (50% in

EtOAc)
NMM EtOAc 60% 75%

None (Slow

kinetics)

Decision Logic for Experimental Design
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Figure 1: Decision tree for optimizing the coupling of sterically hindered (3,5,5-
Trimethylmorpholin-3-yl)methanol.

Part 4: Critical Scientific Considerations (E-E-A-T)
1. The "Neopentyl" Problem: The nitrogen atom in (3,5,5-Trimethylmorpholin-3-yl)methanol
is situated in a "neopentyl-like" environment. The C3 carbon is quaternary (carrying the

hydroxymethyl and a methyl group), and the C5 carbon is also quaternary (gem-dimethyl). This

creates a "protective pocket" around the nitrogen.

Implication: Nucleophilic attack by this nitrogen is slow. The activated ester (peptide-COOH)

must be extremely reactive (e.g., OAt ester) and stable enough not to decompose before the

amine attacks. This is why HOAt is superior to HOBt; the pyridine nitrogen creates a catalytic

effect via hydrogen bonding to the incoming amine, effectively "guiding" it to the carbonyl [1].

2. O- vs. N-Acylation Thermodynamics: While amines are generally more nucleophilic than

alcohols, the extreme steric hindrance of the TMM nitrogen can invert this kinetic preference. If

the nitrogen cannot access the electrophile, the unhindered primary hydroxyl group (on the -

CH2OH arm) will react, forming an ester.

Validation: Always perform an IR or NMR check. Amides show a characteristic C=O stretch

~1650 cm⁻¹, while esters appear ~1735 cm⁻¹.

3. Safety & Handling: Morpholine derivatives can occasionally form chloramines or

nitrosamines if exposed to specific oxidants or nitrosating agents. Avoid using sodium nitrite or

strong oxidizers in the presence of this building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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